Cas no 1214391-99-7 (3-(4-Fluorophenyl)-2-methoxyisonicotinic acid)

• Product Name: 3-(4-Fluorophenyl)-2-methoxyisonicotinic acid
• CAS No: 1214391-99-7
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 4909655
• Update Time: 2025-07-21

3-(4-Fluorophenyl)-2-methoxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2-methoxyisonicotinic acid
• 3-(4-Fluorophenyl)-2-methoxyisonicotinic acid

• Inchi： 1S/C13H10FNO3/c1-18-12-11(8-2-4-9(14)5-3-8)10(13(16)17)6-7-15-12/h2-7H,1H3,(H,16,17)
• InChI Key： ZYBXJFKJHDXXSU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=NC=CC=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 3-(4-Fluorophenyl)-2-methoxyisonicotinic acid

Introduction to 3-(4-Fluorophenyl)-2-methoxyisonicotinic acid (CAS No. 1214391-99-7)

3-(4-Fluorophenyl)-2-methoxyisonicotinic acid, with the CAS number 1214391-99-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group and a methoxy substituent on the isonicotinic acid moiety. These characteristics contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The molecular structure of 3-(4-Fluorophenyl)-2-methoxyisonicotinic acid can be represented as C₁₃H₁₀FNO₃. The presence of the fluorine atom in the para position of the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The methoxy group on the isonicotinic acid moiety further modulates its reactivity and solubility, making it a valuable candidate for drug development.

In recent years, there has been a growing interest in exploring the potential of 3-(4-Fluorophenyl)-2-methoxyisonicotinic acid as a lead compound for various therapeutic applications. One of the key areas of focus has been its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(4-Fluorophenyl)-2-methoxyisonicotinic acid has also shown potential as an antiviral agent. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the replication of several viral strains, including influenza A virus and herpes simplex virus. The mechanism of action involves interfering with viral entry and replication processes, making it a valuable addition to the arsenal of antiviral therapeutics.

The pharmacokinetic profile of 3-(4-Fluorophenyl)-2-methoxyisonicotinic acid has been extensively studied to optimize its therapeutic potential. In vitro and in vivo studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Additionally, preclinical studies have indicated that 3-(4-Fluorophenyl)-2-methoxyisonicotinic acid has a low toxicity profile, which enhances its safety margin for clinical use.

The structural modifications of 3-(4-Fluorophenyl)-2-methoxyisonicotinic acid have been explored to enhance its biological activity and reduce potential side effects. For instance, substituting different functional groups on the phenyl ring or modifying the methoxy group can lead to compounds with improved potency and selectivity. These efforts are ongoing, driven by the need to develop more effective and safer drugs for various medical conditions.

In conclusion, 3-(4-Fluorophenyl)-2-methoxyisonicotinic acid (CAS No. 1214391-99-7) is a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.